Cas no 2229669-54-7 (4-(1-benzylpyrrolidin-2-yl)but-3-en-2-one)

• Product Name: 4-(1-benzylpyrrolidin-2-yl)but-3-en-2-one
• CAS No: 2229669-54-7
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 6270205
• PubChem ID: 165843307
• Update Time: 2025-06-08

4-(1-benzylpyrrolidin-2-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzylpyrrolidin-2-yl)but-3-en-2-one
• EN300-1865209
• 2229669-54-7

• Inchi： 1S/C15H19NO/c1-13(17)9-10-15-8-5-11-16(15)12-14-6-3-2-4-7-14/h2-4,6-7,9-10,15H,5,8,11-12H2,1H3/b10-9+
• InChI Key： CYUHIUKJPUZXHW-MDZDMXLPSA-N
• SMILES： O=C(C)/C=C/C1CCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-(1-benzylpyrrolidin-2-yl)but-3-en-2-one

Exploring 4-(1-benzylpyrrolidin-2-yl)but-3-en-2-one (CAS No. 2229669-54-7): A Versatile Compound in Modern Chemistry

In the realm of organic chemistry, 4-(1-benzylpyrrolidin-2-yl)but-3-en-2-one (CAS No. 2229669-54-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyrrolidine core and α,β-unsaturated ketone moiety, serves as a valuable intermediate in pharmaceutical and material science research. Its benzyl-substituted pyrrolidine ring enhances its reactivity, making it a focal point for synthetic chemists exploring novel heterocyclic compounds.

The growing interest in 4-(1-benzylpyrrolidin-2-yl)but-3-en-2-one aligns with current trends in drug discovery, where researchers seek bioactive scaffolds for targeting neurological and metabolic disorders. Searches for "pyrrolidine derivatives in medicine" or "unsaturated ketones in synthesis" reflect its relevance. Its CAS No. 2229669-54-7 is frequently queried in databases like PubChem and Reaxys, underscoring its importance in academic and industrial settings.

From a synthetic perspective, the compound's conjugated enone system allows for diverse transformations, including Michael additions and cycloadditions, which are pivotal in constructing complex molecules. Recent studies highlight its role in developing fluorescent probes and catalysts, addressing the demand for sustainable chemistry solutions. Queries such as "applications of enones in catalysis" or "pyrrolidine-based sensors" mirror these applications.

Environmental and safety considerations are also paramount. While 4-(1-benzylpyrrolidin-2-yl)but-3-en-2-one is not classified as hazardous, proper handling protocols are emphasized in labs. Its stability under various conditions makes it a candidate for green chemistry initiatives, resonating with searches like "eco-friendly synthetic intermediates."

In conclusion, CAS No. 2229669-54-7 exemplifies the synergy between structural ingenuity and functional versatility. As research progresses, its potential in drug design, material innovation, and sustainable processes will continue to expand, answering the scientific community's call for advanced and adaptable chemical solutions.